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Compound of Interest

Compound Name: 4-Methylsalicylic acid

Cat. No.: B117786 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 4-Methylsalicylic acid. Adherence to these procedures is

essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Summary
4-Methylsalicylic acid is a white crystalline powder that can cause irritation to the eyes, skin,

and respiratory tract.[1][2] It may be harmful if swallowed, inhaled, or absorbed through the

skin.[1][3] It is classified as a combustible solid.[4]

Personal Protective Equipment (PPE) Requirements
The following table summarizes the necessary personal protective equipment for handling 4-
Methylsalicylic acid. Selection should be based on a thorough risk assessment of the specific

laboratory procedures being performed.
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Protection Type
Equipment

Specification
Purpose

Regulatory

Standards

Eye and Face

Protection

Chemical safety

goggles or eyeglasses

with side shields. A

face shield may be

required for splash

hazards.

To protect against

dust particles and

chemical splashes

causing eye irritation.

[1][2]

OSHA 29 CFR

1910.133, European

Standard EN166.[1][2]

Skin Protection

(Gloves)

Chemically resistant

gloves (Nitrile gloves

are a suitable choice

for incidental contact).

[5]

To prevent skin

irritation and

absorption.[1][2]

Follow manufacturer's

specifications and

guidelines.

Skin Protection

(Clothing)

Laboratory coat or

other appropriate

protective clothing.

To prevent skin

exposure to the

chemical.[1][2]

Follow internal

laboratory safety

protocols.

Respiratory Protection

NIOSH/MSHA-

approved respirator.

For dust, a Type N95

(US) or equivalent is

recommended.[4] For

vapors, a respirator

with an organic vapor

cartridge (Type A filter)

may be necessary.

To prevent respiratory

tract irritation from

dust or vapors,

especially when

engineering controls

are insufficient.[1]

OSHA 29 CFR

1910.134, European

Standard EN 149.[1]

Operational and Disposal Plans
Engineering Controls and Handling Procedures

Ventilation: Always handle 4-Methylsalicylic acid in a well-ventilated area.[1] Use of a

chemical fume hood is recommended to minimize inhalation exposure.

Dust Control: Minimize the generation and accumulation of dust.[1] Avoid actions that can

cause the powder to become airborne.
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Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in areas

where the chemical is used.[3] Contaminated clothing should be removed and washed

before reuse.[1]

Spills: In case of a spill, immediately clean it up by vacuuming or sweeping the material into

a suitable disposal container.[1] Ensure proper ventilation and wear the appropriate PPE

during cleanup.[1]

Storage
Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

[1][2]

Keep the container tightly closed to prevent contamination and moisture absorption.[1][2]

Disposal
Dispose of 4-Methylsalicylic acid and its containers in accordance with local, state, and

federal regulations.

All waste materials should be placed in a designated, approved waste disposal plant.[2][3]

Do not dispose of it with regular laboratory trash or pour it down the drain.

Personal Protective Equipment Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate PPE

when handling 4-Methylsalicylic acid.
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Risk Assessment

PPE Selection

Final Check

Start: Handling
4-Methylsalicylic Acid

Assess Task-Specific Hazards
(e.g., quantity, dust/aerosol generation, splash potential)

Eye/Face Protection:
- Chemical Safety Goggles (minimum)

- Face Shield (if splash risk)

Hand Protection:
- Chemically Resistant Gloves

(e.g., Nitrile)

Body Protection:
- Lab Coat

Is ventilation inadequate OR
is dust/aerosol generation likely?

Final PPE Check:
Ensure proper fit and function

Respiratory Protection:
- NIOSH-approved respirator

(e.g., N95 for dust)

Yes

No additional respiratory
protection needed

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling 4-Methylsalicylic acid.

Principles of Personal Protective Equipment Testing
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While specific experimental data for 4-Methylsalicylic acid with various PPE materials were

not found, the selection of appropriate PPE is based on standardized testing protocols.

Glove Permeation and Breakthrough Time: Chemical-resistant gloves are tested to

determine their breakthrough time, which is the time it takes for a chemical to permeate from

the outside of the glove to the inside. Factors influencing this include the glove material, its

thickness, the chemical's concentration, and temperature.[6] For incidental contact, nitrile

gloves are generally recommended due to their good chemical resistance and durability.[5][7]

For extended contact or immersion, more robust gloves may be necessary, and specific

manufacturer data should be consulted.[7]

Respirator Cartridge and Filter Efficiency: Respirator filters are rated by NIOSH based on

their filtration efficiency against airborne particles. An "N95" filter, for example, is at least 95%

efficient at filtering non-oily airborne particles.[8][9] Chemical cartridges contain sorbent

materials that adsorb specific gases and vapors. The selection of a cartridge (e.g., for

organic vapors) depends on the chemical properties of the substance being handled.[10] The

service life of a cartridge is limited and depends on the concentration of the contaminant in

the air.[9]

Eye and Face Protection Standards: Safety glasses and goggles are tested for their ability to

resist impact from flying particles, as stipulated by standards like ANSI Z87.1 in the United

States and EN 166 in Europe.[1][2] Chemical safety goggles also provide a seal around the

eyes to protect against splashes and dust.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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